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Compound of Interest

Compound Name: O-geranylconiferyl alcohol

Cat. No.: B164797 Get Quote

An In-depth Technical Guide to O-geranylconiferyl alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and known biological activities of O-geranylconiferyl alcohol, a naturally occurring

phenylpropanoid. The information is compiled from various scientific sources to support

research and development efforts.

Chemical Structure and Identification
O-geranylconiferyl alcohol, also known as conifegrol, is a derivative of coniferyl alcohol

characterized by the presence of a geranyl group attached via an ether linkage.

Chemical Structure:

Key Identifiers:
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Identifier Value

IUPAC Name
(E)-3-[4-[(2E)-3,7-dimethylocta-2,6-dienoxy]-3-

methoxyphenyl]prop-2-en-1-ol[1]

Molecular Formula C₂₀H₂₈O₃[1]

Molecular Weight 316.4 g/mol [1]

CAS Number 129350-09-0[1]

SMILES
CC(=CCC/C(=C/COC1=C(C=C(C=C1)/C=C/CO

)OC)/C)C[1]

InChI

InChI=1S/C20H28O3/c1-16(2)7-5-8-17(3)12-14-

23-19-11-10-18(9-6-13-21)15-20(19)22-4/h6-

7,9-12,15,21H,5,8,13-14H2,1-4H3/b9-6+,17-12+

[1]

Physicochemical Properties
A summary of the known physical and chemical properties of O-geranylconiferyl alcohol is
presented below.

Property Value Source

Boiling Point 469.9 °C at 760 mmHg --INVALID-LINK--

Density 1.016 g/cm³ --INVALID-LINK--

Flash Point 238 °C --INVALID-LINK--

Vapor Pressure 1.24E-09 mmHg at 25°C --INVALID-LINK--

Water Solubility Insoluble --INVALID-LINK--

Storage Temperature -20°C --INVALID-LINK--

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of O-geranylconiferyl
alcohol.

Mass Spectrometry
LC-MS/MS data is available for O-geranylconiferyl alcohol. The precursor ion is observed at

m/z 339.1926 [M+Na]⁺. The fragmentation pattern provides characteristic ions for the structure.

[1]

Infrared (IR) Spectroscopy
The IR spectrum of a related coniferyl alcohol derivative shows a broad vibration at 3441 cm⁻¹

corresponding to the hydroxyl group, and stretching vibrations around 1600 cm⁻¹ and 1100

cm⁻¹ indicative of the benzene ring and C-O stretching, respectively.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
While a complete, assigned NMR spectrum for O-geranylconiferyl alcohol is not readily

available in the searched literature, data for similar coniferyl alcohol derivatives have been

published, which can serve as a reference for structural elucidation.[2][3]

Biological Activity and Experimental Protocols
Research on the biological activities of O-geranylconiferyl alcohol is limited. One study has

reported its isolation from the bark of Fagara rhetza and noted a moderate antimalarial activity

in an in vitro test system.[4] However, detailed experimental protocols and quantitative data

such as IC₅₀ values from this study are not available in the public domain.

The general class of phenylpropanoids and terpenoids, to which O-geranylconiferyl alcohol
belongs, is known for a wide range of biological activities, including antioxidant, anti-

inflammatory, and antimicrobial properties. Further research is needed to specifically elucidate

the bioactivities of O-geranylconiferyl alcohol.

Synthesis
A formal synthesis of O-geranylconiferyl alcohol has been reported.[5] A convenient two-step

stereoselective synthesis of (E)-methyl O-alkylferulates has been described starting from

vanillin, which serves as a precursor for the synthesis of O-geranylconiferyl alcohol.[5]
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Logical Workflow for Synthesis:

General Synthetic Workflow for O-geranylconiferyl alcohol

Vanillin (E)-Methyl FerulateWittig or similar reaction

(E)-Methyl O-geranylferulate

Williamson Ether Synthesis

Geranyl Bromide

Reduction
(e.g., with DIBAL-H) O-geranylconiferyl alcohol

Click to download full resolution via product page

Caption: A simplified diagram illustrating a potential synthetic route to O-geranylconiferyl
alcohol.

Signaling Pathways and Mechanisms of Action
Currently, there is no specific information available in the scientific literature detailing the

signaling pathways or the precise molecular mechanisms of action for O-geranylconiferyl
alcohol. Given the lack of data, no signaling pathway diagrams can be generated at this time.

Future research in this area would be highly valuable to understand its potential therapeutic

effects.

Conclusion and Future Directions
O-geranylconiferyl alcohol is a well-characterized natural product in terms of its chemical

structure. However, there is a significant gap in the understanding of its biological activities and

mechanism of action. The reported moderate antimalarial activity warrants further investigation,

including the determination of its potency, selectivity, and mechanism of action against

Plasmodium falciparum.

Future research should focus on:
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Comprehensive screening for a wider range of biological activities, such as antioxidant, anti-

inflammatory, antimicrobial, and anticancer effects.

Detailed elucidation of the mechanism(s) of action for any confirmed biological activities.

Identification of the molecular targets and signaling pathways modulated by O-
geranylconiferyl alcohol.

Such studies will be essential to unlock the full therapeutic potential of this natural compound

for drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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